3-Butyl-7,8-dimethoxy-1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine

• CAS No.: 62717-45-7
• Molecular Formula: C22H29NO2
• Molecular Weight: 339.5 g/mol
• IUPAC Name: 3-butyl-7,8-dimethoxy-5-phenyl-1,2,4,5-tetrahydro-3-benzazepine
• InChI: InChI=1S/C22H29NO2/c1-4-5-12-23-13-11-18-14-21(24-2)22(25-3)15-19(18)20(16-23)17-9-7-6-8-10-17/h6-10,14-15,20H,4-5,11-13,16H2,1-3H3
• InChI Key: ZMPYIFUDEOIDHJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1CCC2=CC(=C(C=C2C(C1)C3=CC=CC=C3)OC)OC

Description

3-Butyl-7,8-dimethoxy-1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine is a useful research compound. Its molecular formula is C22H29NO2 and its molecular weight is 339.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4.32 g. (0.0154 mole) of 7,8-dimethoxy-1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine, 0.02 mole of n-butyl bromide and 0.02 mole of potassium hydroxide is dissolved in 120 ml. of dry methanol and refluxed for 48 hours. The reaction mixture is evaporated to dryness, taken up in ethyl acetate and filtered to remove inorganic salts. The filtrate is washed with water, dried and evaporated to give 3-n-butyl-7,8-dimethoxy-1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine as an oil.